Cas no 100557-17-3 (1H-Indol-4-amine, N-methyl-1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Indol-4-amine, N-methyl-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 100557-17-3
• MF: C₁₆H₁₆N₂O₂S
• MW: 300.375442504883
• CID: 1126040
• PubChem ID: 13564149
• Update Time: 2025-04-20

1H-Indol-4-amine, N-methyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-4-amine, N-methyl-1-[(4-methylphenyl)sulfonyl]-
• N-methyl-1-(4-methylphenyl)sulfonylindol-4-amine
• N-Methyl-1-tosyl-1H-indol-4-amine
• N-methyl-1-(4-methylbenzenesulfonyl)-1H-indol-4-amine
• DTXSID80543925
• 100557-17-3
• N-Methyl-1-(4-methylbenzene-1-sulfonyl)-1H-indol-4-amine

• Inchi： 1S/C16H16N2O2S/c1-12-6-8-13(9-7-12)21(19,20)18-11-10-14-15(17-2)4-3-5-16(14)18/h3-11,17H,1-2H3
• InChI Key： XIQRSJHVHHIOTO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CC2C(=CC=CC1=2)NC)(=O)=O

Computed Properties

• Exact Mass: 300.09338
• Monoisotopic Mass: 300.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 59.5Ų

Experimental Properties

• PSA: 51.1